Cas no 1346601-45-3 (Dimethocaine-d4 Hydrochloride)

• Product Name: Dimethocaine-d4 Hydrochloride
• CAS No: 1346601-45-3
• MF: C₁₆H₂₇ClN₂O₂
• MW: 318.875430345535
• CID: 2249182
• Update Time: 2025-09-27

Dimethocaine-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethocaine-d4 Hydrochloride
• WWTWKTDXBNHESE-KQWCWKDASA-N

• Inchi： 1S/C16H26N2O2.ClH/c1-5-18(6-2)11-16(3,4)12-20-15(19)13-7-9-14(17)10-8-13;/h7-10H,5-6,11-12,17H2,1-4H3;1H/i7D,8D,9D,10D;
• InChI Key： WWTWKTDXBNHESE-KQWCWKDASA-N
• SMILES： C(OCC(C)(C)CN(CC)CC)(=O)C1=C([2H])C([2H])=C(N)C([2H])=C1[2H].[H]Cl

Additional information on Dimethocaine-d4 Hydrochloride

Dimethocaine-d4 Hydrochloride: A Comprehensive Overview

Dimethocaine-d4 Hydrochloride, with the CAS number 1346601-45-3, is a compound of significant interest in the fields of pharmacology and analytical chemistry. This compound is a deuterated derivative of dimethocaine hydrochloride, which is commonly used as a local anesthetic. The deuterium substitution in the molecule introduces unique properties that make it valuable for various applications, particularly in research and development settings.

The primary application of Dimethocaine-d4 Hydrochloride lies in its use as an internal standard in mass spectrometry (MS) and liquid chromatography-mass spectrometry (LC-MS) analyses. The presence of deuterium atoms allows for precise quantification of compounds due to the distinct isotopic mass differences, which are easily detectable by modern analytical instruments. This makes it an indispensable tool in both academic and industrial research, particularly in the pharmaceutical industry where accurate quantification is critical.

Recent advancements in analytical techniques have further enhanced the utility of Dimethocaine-d4 Hydrochloride. For instance, researchers have employed this compound in metabolomics studies to track the pharmacokinetics of dimethocaine hydrochloride in vivo. By using deuterated analogs, scientists can differentiate endogenous compounds from exogenous ones, thereby improving the accuracy of metabolic pathway analyses. This approach has been instrumental in understanding drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In addition to its role as an internal standard, Dimethocaine-d4 Hydrochloride has also found applications in the development of novel drug delivery systems. Its unique chemical properties make it a suitable candidate for investigating the stability and bioavailability of anesthetic agents. Recent studies have explored its potential in controlled-release formulations, which could revolutionize how local anesthetics are administered in clinical settings.

The synthesis of Dimethocaine-d4 Hydrochloride involves a multi-step process that incorporates deuterium substitution at specific positions within the molecule. This process requires meticulous control to ensure high purity and isotopic enrichment. Advances in synthetic chemistry have made this process more efficient, enabling researchers to produce larger quantities of the compound for widespread use.

From a regulatory perspective, Dimethocaine-d4 Hydrochloride is classified as a research chemical and is subject to specific guidelines governing its handling and use. Researchers must adhere to safety protocols to minimize exposure and ensure compliance with international standards for chemical safety.

In conclusion, Dimethocaine-d4 Hydrochloride, with its unique properties and versatile applications, continues to play a pivotal role in advancing scientific research. As technology evolves and new methodologies emerge, this compound is expected to remain a cornerstone in analytical chemistry and pharmacological studies.